Cas no 227304-96-3 (3-(4-phenylphenoxy)azetidine)

• Product Name: 3-(4-phenylphenoxy)azetidine
• CAS No: 227304-96-3
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 4711562
• PubChem ID: 18379514
• Update Time: 2025-09-27

3-(4-phenylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-([1,1'-Biphenyl]-4-yloxy)azetidine
• 3-(4-phenylphenoxy)azetidine
• 3-([1,1-biphenyl]-4-yloxy)azetidine

• Inchi： 1S/C15H15NO/c1-2-4-12(5-3-1)13-6-8-14(9-7-13)17-15-10-16-11-15/h1-9,15-16H,10-11H2
• InChI Key： IIIPPZPXPMOBMN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC=CC=2)=CC=1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 21.3

3-(4-phenylphenoxy)azetidine Security Information

• HazardClass：IRRITANT

Additional information on 3-(4-phenylphenoxy)azetidine

Comprehensive Guide to 3-(4-phenylphenoxy)azetidine (CAS No. 227304-96-3): Properties, Applications, and Market Insights

3-(4-phenylphenoxy)azetidine (CAS No. 227304-96-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This azetidine derivative features a unique molecular structure combining a phenylphenoxy group with an azetidine ring, making it a valuable intermediate for drug discovery and advanced material synthesis. The compound's chemical properties and versatile applications position it as an important subject for researchers and industry professionals alike.

The molecular structure of 3-(4-phenylphenoxy)azetidine contributes to its distinct physicochemical characteristics. With a molecular formula of C15H15NO and a molecular weight of 225.29 g/mol, this compound exhibits moderate polarity due to the presence of both aromatic and heterocyclic components. The azetidine ring in the structure provides interesting conformational constraints that are particularly valuable in medicinal chemistry applications. Researchers have noted its potential as a pharmacophore in the development of novel therapeutic agents, especially in central nervous system (CNS) targeting compounds.

In pharmaceutical research, 3-(4-phenylphenoxy)azetidine serves as a crucial building block for drug development. Its structural features make it particularly interesting for creating molecules that interact with specific biological targets. Recent studies have explored its potential in developing neuromodulators and receptor ligands, with some promising results in preclinical trials. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability has made it a focus for CNS drug discovery programs at several leading research institutions.

The material science applications of 3-(4-phenylphenoxy)azetidine (CAS 227304-96-3) are equally noteworthy. Its incorporation into polymer systems has shown potential for creating advanced functional materials with unique optical and electronic properties. Some researchers are investigating its use in organic electronics, particularly as a component in charge-transport materials for OLED applications. The compound's rigid yet tunable structure makes it an interesting candidate for molecular engineering in material design.

Synthetic approaches to 3-(4-phenylphenoxy)azetidine typically involve multi-step organic reactions starting from commercially available precursors. The most common route involves the nucleophilic substitution of an appropriate azetidine derivative with 4-phenylphenol under controlled conditions. Optimization of this synthesis has been a focus of recent process chemistry studies, with improvements in yield and purity being reported in the literature. These advancements have made the compound more accessible for research and development purposes.

The global market for specialty chemicals like 3-(4-phenylphenoxy)azetidine has shown steady growth, driven by increasing demand from the pharmaceutical and advanced materials sectors. Market analysts note particular interest from companies developing next-generation therapeutics and smart materials. The compound's CAS number (227304-96-3) has seen a noticeable increase in patent filings and scientific publications over the past five years, indicating growing commercial and academic interest.

Quality control and characterization of 3-(4-phenylphenoxy)azetidine require sophisticated analytical techniques. Standard procedures include HPLC analysis for purity assessment, mass spectrometry for molecular confirmation, and NMR spectroscopy for structural verification. These analytical methods ensure the compound meets the stringent requirements of pharmaceutical and material science applications. Proper storage conditions typically involve protection from light and moisture at controlled temperatures to maintain stability.

Recent advancements in computational chemistry have enabled more efficient exploration of 3-(4-phenylphenoxy)azetidine's potential applications. Molecular modeling studies have provided insights into its conformational preferences and interaction profiles with various biological targets. These in silico approaches have accelerated the identification of promising derivatives and analogs, reducing the time and cost associated with traditional discovery methods.

Environmental and safety considerations for 3-(4-phenylphenoxy)azetidine follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Material safety data sheets (MSDS) provide detailed guidance on storage, handling, and disposal procedures to ensure safe laboratory practices.

The future outlook for 3-(4-phenylphenoxy)azetidine (CAS 227304-96-3) appears promising, with several research groups investigating novel applications. Emerging areas of interest include its potential in bioconjugation chemistry and as a scaffold for targeted drug delivery systems. As synthetic methodologies continue to improve and new applications are discovered, this compound is likely to maintain its position as an important tool in chemical research and development.